Cas no 5630-53-5 (Tibolone)

Tibolone Properties

Names and Identifiers

• Tibolone
• -TIBOLONE
• LIVIELLA
• LIVIAL
• 5(10)-ESTREN-7-ALPHA-METHYL-17-ALPHA-ETHYNYL-17-BETA-OL-3-ONE
• (7A,17A)-17-HYDROXY-7-METHYL-19-NORPREGN-5(10)-EN-20-YL-3-ONE
• 17-hydroxy-7alpha-methyl-19-norpregn-5(10)-en-20-yn-3-one
• 17ALPHA-HYDROXY-7ALPHA-METHYL-19-NORPREGN-5(10)-EN-20-YN-3-ONE
• 19-NORPREGN-5(10)-EN-20-YN-3-ONE,17-HYDROXY-7-METHYL-, (7A,17A)-
• (7α,17α)-17-Hydroxy-7-methyl-19-norpregn-5(10)-en-20-yn-3-one
• 7a-Methyl-5,10-norethindrone
• 7a-Methyl-D5,10-norethindrone
• Org OD 14
• 17.alpha.-Hydroxy-7.alpha.-methyl-19-norpregn-5(10)-en-20-yn-3-one
• KB-889
• AC-31722
• (1S,9R,10R,11S,14R,15S)-14-ethynyl-14-hydroxy-9,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-2(7)-en-5-one
• TIBOLONE [WHO-DD]
• (17R)-17-hydroxy-7alpha-methyl-19-norpregn-5(10)-en-20-yn-3-one
• Tibolonum
• Q413805
• (7beta,8xi,9beta,13alpha,14beta,17alpha)-17-ethynyl-17-hydroxy-7-methylestr-5(10)-en-3-one
• TIBOLONE [INN]
• T-3854
• (7alpha,17beta)-17-ethynyl-17-hydroxy-7-methylestr-5(10)en-3-one
• TIBOLONE [USAN]
• Org-OD14
• NC00398
• 19-Norpregn-5(10)-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7.alpha.,17.alpha.)-
• DTXCID103667
• SR-01000946727
• HMS2232B13
• TIBOLONE [MART.]
• Tibolonum [INN-Latin]
• NSC 759898
• Xyvion
• TIBOLONE [MI]
• NCGC00164632-02
• (7R,8R,9S,13S,14S,17R)-17-ethynyl-17-hydroxy-7,13-dimethyl-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• CPD000469219
• UNII-FF9X0205V2
• Tibolona
• Org OD 14;Org OD14
• AKOS015963197
• D01639
• Tox21_112250_1
• FF9X0205V2
• CCG-101148
• Tibolone (JAN/USAN/INN)
• SMR000469219
• MLS001424234
• NS00009920
• 17alpha-ethynyl-17beta-hydroxy-7alpha-methylestr-5(10)-en-3-one
• 17-Hydroxy-7alpha-methyl-19-nor-17alpha-pregn-5(10)-en-20-yn-3-one
• CHEBI:32223
• Tox21_112250
• SR-01000946727-1
• Tibofem
• Boltin
• SR-01000763531-3
• ORG-OD 14
• TIBOLONE [VANDF]
• SR-01000763531
• CHEMBL2103774
• TIBOLONE [JAN]
• 5630-53-5
• Tibolone (1mg/ml in Acetonitrile)
• SCHEMBL41172
• HMS3649J14
• NSC-759898
• Tibolona [INN-Spanish]
• DB09070
• AC-20036
• AB00698273-05
• DTXSID5023667
• TIBOLONE [EP IMPURITY]
• HMS2090B10
• NCGC00164632-01
• GS-3562
• HMS2052K21
• Tibolone [USAN:INN:BAN]
• EINECS 227-069-1
• GTPL9711
• TIBOLONE [EP MONOGRAPH]
• HMS3712J15
• (7alpha,17alpha)-17-hydroxy-7-methyl-19-norpregn-5(10)-en-20-yn-3-one
• CAS-5630-53-5
• 19-Norpregn-5(10)-en-20-yn-3-one, 17-hydroxy-7-methyl-, (7alpha,17alpha)-
• Liviella
• tibolone
• Livial
• 17-Hydroxy-7alpha-methyl-19-norpregn-5(10)-en-20-yn-3-one
• +Expand

• MDL： MFCD00864178
• InChIKey： WZDGZWOAQTVYBX-XOINTXKNSA-N
• Inchi： 1S/C21H28O2/c1-4-21(23)10-8-18-19-13(2)11-14-12-15(22)5-6-16(14)17(19)7-9-20(18,21)3/h1,13,17-19,23H,5-12H2,2-3H3/t13-,17-,18+,19-,20+,21-/m1/s1
• SMILES： C#C[C@@]1(CC[C@H]2[C@@H]3[C@H](C)CC4=C(CCC(=O)C4)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 312.20900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 312.209
• Heavy Atom Count: 23
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 8
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.88260
• PSA: 37.30000
• Merck: 9427
• Refractive Index: 105 ° (C=0.54, CH2Cl2/Et2O)
• Boiling Point: 447.4ºC at 760mmHg
• Melting Point: 167-176°C
• Flash Point: 190.6ºC
• Solubility: DMSO: soluble15mg/mL, clear
• Color/Form: Not determined
• Solubility: Not determined
• Specific Rotation: +101° to +107° (c=0.5, CH2Cl2:Diethyl ether=1:1)
• Density: 1.13g/cm3